Cas no 2248358-97-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate
• CAS No: 2248358-97-4
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6044363
• PubChem ID: 165726089
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248358-97-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate
• EN300-6515360

• Inchi： 1S/C16H13N3O4/c1-9(2)13-12(7-17-8-18-13)16(22)23-19-14(20)10-5-3-4-6-11(10)15(19)21/h3-9H,1-2H3
• InChI Key： FKSBXDYIUJAVOV-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN=C1C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate (CAS: 2248358-97-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate (CAS: 2248358-97-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of this compound, which combines an isoindole-1,3-dione moiety with a pyrimidine carboxylate scaffold. This hybrid structure is believed to confer enhanced binding affinity and selectivity towards specific biological targets, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated promising activity against a range of kinases implicated in cancer and inflammatory diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the condensation of 4-(propan-2-yl)pyrimidine-5-carboxylic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole under mild conditions, followed by purification via column chromatography. These advancements have facilitated larger-scale production for further pharmacological evaluation.

In terms of biological activity, recent in vivo studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma half-life. Mechanistic studies suggest that it acts as a competitive inhibitor of specific kinases, disrupting downstream signaling pathways involved in cell proliferation and inflammation. These findings position it as a potential lead compound for the development of novel kinase inhibitors.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Additionally, collaborative studies are underway to explore its potential in combination therapies, particularly in oncology and autoimmune diseases.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(propan-2-yl)pyrimidine-5-carboxylate represents a promising candidate for further drug development. Its unique structural features, coupled with demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on translational applications, including preclinical toxicity assessments and formulation development.